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Compound Name: Chlorantraniliprole

Cat. No.: B1668704 Get Quote

A comprehensive guide for researchers and agricultural scientists on the economic and

biological efficacy of chlorantraniliprole, offering a comparative analysis with alternative

insecticides supported by experimental data.

Chlorantraniliprole, a member of the anthranilic diamide class of insecticides, has become a

significant tool in modern pest management due to its unique mode of action and selective

toxicity. This guide provides an in-depth comparison of its cost-benefit profile across various

major cropping systems, including rice, soybean, corn, and cotton. The analysis is based on a

synthesis of experimental data from multiple studies, offering researchers and drug

development professionals a clear perspective on its performance relative to other chemical

and biological insecticides.

Mode of Action: A Selective Approach to Pest
Control
Chlorantraniliprole's efficacy stems from its targeted action on insect ryanodine receptors

(RyRs), which are critical for muscle contraction.[1] By binding to these receptors, it causes an

uncontrolled release of calcium from the sarcoplasmic reticulum within muscle cells, leading to

rapid feeding cessation, paralysis, and ultimately, the death of the target pest.[1] This

mechanism is highly selective for insect RyRs, exhibiting significantly lower affinity for

mammalian receptors, which contributes to its favorable toxicological profile.[2]

Below is a diagram illustrating the signaling pathway of chlorantraniliprole's mode of action.
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Caption: Signaling pathway of chlorantraniliprole's mode of action.

Cost-Benefit Analysis in Key Cropping Systems
The economic viability of an insecticide is a critical factor in its adoption. The following tables

summarize the cost-benefit analysis of chlorantraniliprole in rice, soybean, corn, and cotton,

based on data from various field trials. The key metric used for comparison is the Incremental

Cost-Benefit Ratio (ICBR), which evaluates the additional return for each additional dollar

invested in crop protection.

Rice (Oryza sativa)
Chlorantraniliprole is widely used in rice cultivation to control major pests like the yellow stem

borer and leaf folder.
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Treatmen
t

Active
Ingredien
t

Applicati
on Rate

Yield
(q/ha)

Net Profit
(Rs/ha)

ICBR
Referenc
e

T1

Chlorantra

niliprole

0.4G

10 kg/ha 69.63 - 1:13.26 [3]

T2

Chlorantra

niliprole

18.5% SC

150 ml/ha 58.3 - 1:7.70 [4]

T3

Imidaclopri

d 17.8%

SL

250 ml/ha - - 1:10.66

T4

Cartap

Hydrochlori

de 50% SP

1000 g/ha - - 1:5.61

T5
Untreated

Control
- 47.21 - -

Soybean (Glycine max)
In soybean, chlorantraniliprole is effective against pests such as the girdle beetle and

lepidopteran defoliators.
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Treatmen
t

Active
Ingredien
t

Applicati
on Rate

Yield
(q/ha)

Net Profit
(Rs/ha)

ICBR
Referenc
e

T1

Chlorantra

niliprole

18.5% SC

150 ml/ha - - 1:5.06

T2

Thiametho

xam 12.6%

+ Lambda

Cyhalothrin

9.5% ZC

125 ml/ha - 65,302 1:12.09

T3

Indoxacarb

15.80% EC

followed by

Chlorantra

niliprole

9.30% +

Lambda-

cyhalothrin

4.60% ZC

- 22.22 - 1:9.09

T4
Untreated

Control
- - - -

Corn (Zea mays)
Chlorantraniliprole is utilized in corn to manage pests like the fall armyworm and stem borers.
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Treatmen
t

Active
Ingredien
t

Applicati
on Rate

Yield
(q/ha)

Net Profit
(Rs/ha)

ICBR
Referenc
e

T1

Chlorantra

niliprole

0.4% GR

10 kg/ha - - 1:1.14

T2

Chlorantra

niliprole

18.5% SC

150 ml/ha - - -

T3
Carbofuran

3G
7 kg/ha 58.95 29,700 1:1.35

T4

Cyantranili

prole

600FS

(Seed

Treatment)

+

Chlorantra

niliprole

18.5SC

(Foliar)

1.44g

a.i./kg +

40g a.i./ha

- - 8.87

T5
Untreated

Control
- - - -

Cotton (Gossypium hirsutum)
In cotton, chlorantraniliprole is effective against the American bollworm and tobacco

caterpillar.
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Treatmen
t

Active
Ingredien
t

Applicati
on Rate

Yield
(q/ha)

Net Profit
(Rs/ha)

ICBR
Referenc
e

T1

Chlorantra

niliprole

18.5% SC

30 g a.i./ha 27.08 - 1:3.35

T2
Spinosad

45% SC
- 24.58 - 1:3.06

T3
Untreated

Control
- 10.83 - -

Experimental Protocols
The data presented in this guide are derived from field trials conducted under standard

agricultural research methodologies. A generalized experimental workflow is outlined below.
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Experimental Design
(e.g., Randomized Block Design)

Plot Establishment
(Defined plot size and replications)

Treatment Application
(Insecticides at specified rates)

Data Collection
(Pest incidence, crop damage, yield)

Statistical Analysis
(e.g., ANOVA, Tukey's HSD)

Cost-Benefit Calculation
(ICBR)

Results and Comparison

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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